Cas no 94617-16-0 ((2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol)
94617-16-0 structure
Product Name:(2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
CAS No:94617-16-0
MF:C25H23N5O4
MW:457.481225252151
CID:735263
Update Time:2023-08-03
(2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties
Names and Identifiers
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- Adenosine, N-(9-anthracenylmethyl)-
- (2R,3R,4S,5R)-2-(6-((Anthracen-9-ylmethyl)amino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- (2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
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- Inchi: 1S/C25H23N5O4/c31-11-19-21(32)22(33)25(34-19)30-13-29-20-23(27-12-28-24(20)30)26-10-18-16-7-3-1-5-14(16)9-15-6-2-4-8-17(15)18/h1-9,12-13,19,21-22,25,31-33H,10-11H2,(H,26,27,28)/t19-,21-,22-,25-/m1/s1
- InChI Key: PIRKENBEBYLCJH-PTGPVQHPSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C2C=CC=CC=2C=C2C=CC=CC=12)O)O
Computed Properties
- Exact Mass: 457.175
- Monoisotopic Mass: 457.175
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 126
(2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
94617-16-0 ((2R,3R,4S,5R)-2-[6-(Anthracen-9-ylmethylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol) Related Products
- 50868-58-1(ortho-Topolin Riboside)
- 94617-19-3(Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]-)
- 4294-16-0(N6-Benzyladenosine)
- 110505-75-4(N6-(4-Hydroxybenzyl)-adenosine)
- 4294-17-1(6-Benzylaminopurine 9-(b-D-glucoside))
- 23707-33-7(Metrifudil)
- 78493-10-4(Adenosine,2'-deoxy-N-[(12-methylbenz[a]anthracen-7-yl)methyl]- (9CI))
- 94617-18-2(Adenosine, N-[(12-methylbenz[a]anthracen-7-yl)methyl]-)
- 94617-17-1(Adenosine, N-[(10-methyl-9-anthracenyl)methyl]-)
- 95523-13-0(N-[(4-Aminophenyl)methyl]adenosine)
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